Cas no 1501084-74-7 (6-chloro-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 6-chloro-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 1501084-74-7
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 5466202
• PubChem ID: 83668538
• Update Time: 2025-05-26

6-chloro-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methylpyrazolo[3,4-b]pyridine-5-carboxylic acid
• Z2732976780
• 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 6-chloro-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClN3O2/c1-12-7-4(3-10-12)2-5(8(13)14)6(9)11-7/h2-3H,1H3,(H,13,14)
• InChI Key： BLMQQEDWCRPGTQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 211.0148541 g/mol
• Monoisotopic Mass: 211.0148541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68
• Molecular Weight: 211.60

Additional information on 6-chloro-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

Introduction to 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1501084-74-7)

6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 1501084-74-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid consists of a pyrazolo[3,4-b]pyridine core with a chlorine substituent at the 6-position and a methyl group at the 1-position. The carboxylic acid moiety at the 5-position adds further functional versatility to the molecule. These structural elements contribute to its potential as a ligand for various biological targets, such as enzymes and receptors.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid exhibited potent inhibitory activity against kinases involved in cancer progression. This finding underscores the potential of this compound as a lead structure for developing targeted cancer therapies.

In addition to its anticancer properties, 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid has shown promise in other therapeutic areas. A 2023 study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound and its analogs possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These results suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of an appropriate pyridine derivative with a pyrazole precursor, followed by functional group modifications to introduce the desired substituents. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic approaches, have been employed to enhance the efficiency and scalability of the production process.

The pharmacokinetic properties of 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and plasma stability make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid-based drugs in various therapeutic indications. Preliminary results from phase I trials have indicated that these compounds are well-tolerated by patients with minimal adverse effects. Further clinical studies are necessary to fully elucidate their therapeutic potential and optimize dosing regimens.

In conclusion, 6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 1501084-74-7) is a promising compound with diverse biological activities and significant potential for drug development. Its unique structural features and favorable pharmacological properties make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences.